Cas no 62457-92-5 (Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-)

• Product Name: Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-
• CAS No: 62457-92-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 444092
• PubChem ID: 12324714
• Update Time: 2025-04-19

Methanone, 1H-imidazol-2-yl-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-imidazol-2-yl-(3-methylphenyl)-
• 1H-imidazol-2-yl-(3-methylphenyl)methanone
• DTXSID60489216
• 62457-92-5
• (1H-Imidazol-2-yl)(3-methylphenyl)methanone

• Inchi： 1S/C11H10N2O/c1-8-3-2-4-9(7-8)10(14)11-12-5-6-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： ROZWDZKHGNRIIQ-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75